Cas no 84467-24-3 (2-1-(4-chlorophenyl)cyclobutylethan-1-amine)

• Product name: 2-1-(4-chlorophenyl)cyclobutylethan-1-amine
• CAS No: 84467-24-3
• MF: C₁₂H₁₆NCl
• MW: 209.715
• MDL: MFCD24638403
• CID: 4214089
• PubChem ID: 13083312

2-1-(4-chlorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanamine, 1-(4-chlorophenyl)-
• 2-1-(4-chlorophenyl)cyclobutylethan-1-amine
• 2-[1-(4-Chlorophenyl)cyclobutyl]ethylamine
• EN300-1981745
• 2-[1-(4-chlorophenyl)cyclobutyl]ethan-1-amine
• SCHEMBL11108390
• VATAWIMOAOMBMO-UHFFFAOYSA-N
• 84467-24-3

• MDL： MFCD24638403
• Inchi： InChI=1S/C12H16ClN/c13-11-4-2-10(3-5-11)12(8-9-14)6-1-7-12/h2-5H,1,6-9,14H2
• InChI Key： VATAWIMOAOMBMO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 209.0971272Da
• Monoisotopic Mass: 209.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes